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Compound of Interest

Compound Name: MT-4

Cat. No.: B15612520 Get Quote

In a laboratory environment, the designation "MT-4" can refer to several chemical substances.

The most common compound with readily available, comprehensive safety data is 4-

Methylimidazole. However, "MT-4" is also used to identify other chemicals, including a cross-

linking agent for propellants, Maitotoxin-4, Metallothionein-4, a PEGylated thiol, and a tissue

transglutaminase (TG2) inhibitor.

Crucially, you must confirm the precise identity of the "MT-4" you are handling by referring to

the manufacturer's Safety Data Sheet (SDS). The following guidance is based on the

properties of 4-Methylimidazole and provides a framework for safe handling, which should be

adapted based on the specific SDS for your compound.

Immediate Safety and Handling Plan for 4-
Methylimidazole
4-Methylimidazole is a hazardous chemical that requires strict safety protocols. It is harmful if

swallowed and can cause severe skin burns and serious eye damage.[1]

Personal Protective Equipment (PPE): When handling 4-Methylimidazole, the following

personal protective equipment is mandatory to minimize exposure and ensure personal safety.
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PPE Category Specific Requirements

Eye/Face Protection

Wear tightly sealed safety goggles and a face

shield. Standard safety glasses are not

sufficient.[2]

Hand Protection

Wear appropriate chemical-resistant gloves.

Consult the manufacturer's SDS for specific

glove material recommendations.[1]

Skin and Body Protection
Wear a lab coat or other protective clothing to

prevent skin contact.[2]

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If ventilation is inadequate

or if there is a risk of inhalation, use a

NIOSH/MSHA approved respirator with an

appropriate cartridge.[2]

Engineering Controls:

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood.[2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Handling Procedures:

Obtain and read the Safety Data Sheet (SDS) thoroughly before use.[2][3]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]

Wash hands and any exposed skin thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the work area.[2][3]

Spill and Emergency Response
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In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response Workflow:

Caption: Workflow for responding to a 4-Methylimidazole spill.

First Aid Measures:

Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.[1][3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes. Seek immediate medical

attention.[1][2]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, removing contact

lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[1]

[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1]

Disposal Plan
All waste containing 4-Methylimidazole must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.

Waste Collection and Storage:

Collect waste in a designated, properly labeled, and sealed container.
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Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.[3]

Disposal Procedure:

Do not dispose of down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department for guidance

on proper disposal procedures.

Dispose of the contents and container to an approved waste disposal plant.[2][3]

Other Potential Identities of "MT-4"
MT-4 (Cross-linking/Bonding Agent): Used in propellants. It is soluble in organic solvents and

decomposes at temperatures above 100°C and in the presence of acid.[4] Store in a cool,

ventilated area, protected from heat and sun.[4]

Maitotoxin-4 (MTX4): A potent marine toxin.[5][6][7] Due to its extreme toxicity, handling

should only be performed by trained personnel in a specialized facility with stringent

containment measures.

Metallothionein-4 (MT-4): A biological protein involved in metal homeostasis.[8][9] While not

typically considered a hazardous chemical, standard laboratory practices for handling

proteins should be followed.

MT-4 (TG2/FN Complex Blocker): A research chemical. The provided information suggests

storing stock solutions at -80°C for up to 6 months or -20°C for up to 1 month.[10] A full SDS

should be consulted for handling information.

Always prioritize safety by positively identifying your chemical and adhering to the specific

guidelines provided in its Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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